Cas no 1404299-76-8 (3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine)

• Product Name: 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine
• CAS No: 1404299-76-8
• MF: C₈H₅BrN₄
• MW: 237.056099653244
• MDL: MFCD25542402
• CID: 1090404
• PubChem ID: 70983635
• Update Time: 2025-11-06

3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine
• WVWIVUBNCHCXIN-UHFFFAOYSA-N
• A885825
• 1404299-76-8
• 5-bromo-3,6,8,10-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene
• SCHEMBL13738710
• CS-D1329
• DTXSID80744112

• MDL： MFCD25542402
• Inchi： 1S/C8H5BrN4/c9-6-3-11-8-5-1-2-10-7(5)12-4-13(6)8/h1-4,10H
• InChI Key： WVWIVUBNCHCXIN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C3C=CNC=3N=CN21

Computed Properties

• Exact Mass: 235.96976g/mol
• Monoisotopic Mass: 235.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines

Additional information on 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine

Comprehensive Overview of 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine (CAS No. 1404299-76-8)

3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine (CAS No. 1404299-76-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This compound belongs to the class of imidazo-pyrrolo-pyrimidine derivatives, which are known for their potential applications in drug discovery and organic electronics. Researchers are particularly interested in its brominated structure, which offers versatile reactivity for further chemical modifications.

The molecular framework of 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine combines imidazole, pyrrole, and pyrimidine rings, creating a rigid and planar system. This structural feature is crucial for its interactions with biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, a topic highly searched in academic and industrial circles due to the growing demand for targeted cancer therapies.

In the context of current trends, 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine aligns with the increasing focus on small-molecule drug candidates and fragment-based drug design. These approaches are frequently discussed in forums and publications, as they offer cost-effective and efficient pathways to novel therapeutics. The compound's bromo substituent also makes it a candidate for cross-coupling reactions, a hot topic in synthetic organic chemistry, particularly in the development of Pd-catalyzed transformations.

From a materials science perspective, the conjugated system of 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine suggests potential applications in organic semiconductors and light-emitting diodes (OLEDs). These areas are of high interest due to the global push for sustainable and energy-efficient technologies. Researchers are investigating how such heterocyclic compounds can enhance charge transport properties in electronic devices.

The synthesis of 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine typically involves multi-step reactions, starting from readily available precursors like pyrrole-2-carboxaldehyde and 2-aminopyrimidine. Optimizing these synthetic routes is a common subject in patent literature, reflecting the compound's commercial relevance. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structure, which are critical for reproducibility in research.

Given the rising interest in AI-driven drug discovery, computational studies on 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine have gained traction. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses are frequently performed to predict its binding affinities and optimize its pharmacological profile. These methods align with the broader trend of integrating machine learning into chemical research.

In summary, 3-Bromo-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine (CAS No. 1404299-76-8) represents a promising compound with dual applications in pharmaceuticals and advanced materials. Its structural complexity and functional versatility make it a subject of ongoing investigation, particularly in fields like cancer research, catalysis, and optoelectronics. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation in heterocyclic chemistry.